Cas no 12223-39-1 (Disperse Red 72)

• Product Name: Disperse Red 72
• CAS No: 12223-39-1
• MF: C₂₀H₁₈N₆O₄
• MW: 406.394723415375
• CID: 48839
• PubChem ID: 82979
• Update Time: 2025-04-18

Disperse Red 72 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 72
• 2-[N-(2-cyanoethyl)-4-[(2-cyano-4-nitrophenyl)diazenyl]anilino]ethyl acetate
• 3,4,6-TRI-O-ACETYL-2-O-(2’,3’,4’-TRI-O-BENZOYL-A-L-FUCOPYRANOSYL)-GALACTOPYRANOSYL TRICHLOROACETIMIDATE
• 2-((4-((2-Cyano-3-nitrophenyl)azo)phenyl)(2-cyanoethyl)amino)ethylacetate
• 2-[(2-cyanoethyl){4-[(E)-(2-cyano-4-nitrophenyl)diazenyl]phenyl}amino]ethyl acetate
• 4-((2-Cyano-4-nitrophenyl)azo)-N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline
• Benzonitrile,2-((4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)azo)-5-nitro
• EINECS 235-418-4
• 2-[[4-[(2-Cyano-4-nitrophenyl)azo]phenyl](2-cyanoethyl)amino]ethyl acetate
• DTXSID0065274
• NS00020948
• Benzonitrile, 2-[2-[4-[[2-(acetyloxy)ethyl](2-cyanoethyl)amino]phenyl]diazenyl]-5-nitro-
• Benzonitrile, 2-[[4-[[2-(acetyloxy)ethyl](2-cyanoethyl)amino]phenyl]azo]-5-nitro-
• Benzonitrile, 2-((4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)azo)-5-nitro-
• 12223-39-1
• Benzonitrile, 2-(2-(4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)diazenyl)-5-nitro-
• SCHEMBL9587843

• Inchi： 1S/C20H18N6O4/c1-15(27)30-12-11-25(10-2-9-21)18-5-3-17(4-6-18)23-24-20-8-7-19(26(28)29)13-16(20)14-22/h3-8,13H,2,10-12H2,1H3/b24-23+
• InChI Key： UKDMYBSNSXIHND-WCWDXBQESA-N
• SMILES： O(C(C)=O)CCN(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1C#N)[N+](=O)[O-])CCC#N

Computed Properties

• Exact Mass: 406.13900
• Monoisotopic Mass: 406.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.27
• Boiling Point: 654.7°Cat760mmHg
• Flash Point: 349.8°C
• Refractive Index: 1.613
• PSA: 147.66000
• LogP: 4.68826

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes